![molecular formula C14H10N4S2 B3045876 2,2'-Dithiobis-3a,7a-dihydro-1H-benzimidazole CAS No. 1155-37-9](/img/structure/B3045876.png)
2,2'-Dithiobis-3a,7a-dihydro-1H-benzimidazole
Overview
Description
2,2’-Dithiobis-3a,7a-dihydro-1H-benzimidazole, also known as DTB, is a heterocyclic derivative of benzimidazole . It has the molecular formula C14H10N4S2 and a molecular weight of 298.4 g/mol .
Molecular Structure Analysis
The molecule has a complex structure with two benzimidazole rings connected by a disulfide bridge . The InChI string representation of the molecule isInChI=1S/C14H10N4S2/c1-2-6-10-9 (5-1)15-13 (16-10)19-20-14-17-11-7-3-4-8-12 (11)18-14/h1-8H, (H,15,16) (H,17,18)
. Physical And Chemical Properties Analysis
The molecule has a molecular weight of 298.4 g/mol . It has a complexity of 311 and a topological polar surface area of 108 Ų . The molecule has 2 hydrogen bond donors, 4 hydrogen bond acceptors, and 3 rotatable bonds .Scientific Research Applications
DBDI has been studied for its potential to act as a catalyst or inhibitor in various biochemical and physiological processes. It has been used in a variety of laboratory experiments, including studies of enzyme activity, protein folding, and drug delivery. DBDI has also been used to study the effects of oxidative stress and to assess the toxicity of various compounds.
Mechanism of Action
DBDI is thought to act as an inhibitor of several enzymes, including cytochrome P450, cyclooxygenase, and lipoxygenase. It is also thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage. Additionally, DBDI has been shown to reduce inflammation, inhibit cell proliferation, and interfere with the formation of new blood vessels.
Biochemical and Physiological Effects
DBDI has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, and interfere with the formation of new blood vessels. Additionally, DBDI has been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Advantages and Limitations for Lab Experiments
The main advantage of using DBDI in laboratory experiments is its ability to act as an inhibitor or catalyst for various biochemical and physiological processes. Additionally, DBDI is relatively easy to synthesize and is relatively stable in solution. However, DBDI is also limited by its low solubility in water and its potential to interfere with other biochemical processes.
Future Directions
Potential future directions for research involving DBDI include further studies of its mechanism of action, its potential to act as an antioxidant, its potential to act as an inhibitor of enzymes, and its potential to reduce inflammation. Additionally, further studies could be conducted to assess its potential to act as a drug delivery system, its potential to interfere with the formation of new blood vessels, and its potential to inhibit cell proliferation.
properties
IUPAC Name |
2-(1H-benzimidazol-2-yldisulfanyl)-1H-benzimidazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4S2/c1-2-6-10-9(5-1)15-13(16-10)19-20-14-17-11-7-3-4-8-12(11)18-14/h1-8H,(H,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKDCYKWOTYBIPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SSC3=NC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80151120 | |
Record name | 2,2'-Dithiobis-3a,7a-dihydro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80151120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1155-37-9 | |
Record name | 2,2'-Dithiobis-3a,7a-dihydro-1H-benzimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001155379 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC35825 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35825 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2'-Dithiobis-3a,7a-dihydro-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80151120 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.